4-amino-2-(propan-2-yl)phenyl fluoranesulfonate
Overview
Description
4-amino-2-(propan-2-yl)phenyl fluoranesulfonate (4-APF) is an organofluorine compound that has been studied for its potential applications in a variety of scientific fields. This compound is a derivative of phenyl fluoranesulfonate, and it has been used in a number of research studies due to its unique chemical and physical properties.
Scientific Research Applications
4-amino-2-(propan-2-yl)phenyl fluoranesulfonate has been used in a variety of scientific research applications, including the synthesis of other organofluorine compounds, the study of enzyme-catalyzed reactions, and the analysis of drug metabolism. This compound has also been used in the study of the binding of fluorinated compounds to proteins, as well as in the study of the effects of fluorinated compounds on the environment. In addition, 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate has been used in the study of the effects of fluorinated compounds on the human body, as well as in the study of the toxicity of fluorinated compounds.
Mechanism of Action
The mechanism of action of 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate is not fully understood, but it is believed to involve the binding of this compound to proteins in the body. This binding is thought to affect the activity of enzymes, which in turn affects the metabolism of drugs and other compounds in the body. Additionally, 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate is believed to interact with other molecules in the body, such as hormones and neurotransmitters, which can affect the body’s physiology.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate are not fully understood, but it is believed to affect the metabolism of drugs and other compounds in the body. It is also believed to have an effect on the activity of enzymes, hormones, and neurotransmitters. Additionally, 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate is believed to have an effect on the body’s immune system, as well as its ability to detoxify itself.
Advantages and Limitations for Lab Experiments
The advantages of using 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate in laboratory experiments include its stability, its low cost, and its ability to bind to proteins. Additionally, 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate is relatively easy to synthesize and can be used in a variety of experiments. However, there are some limitations to using 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate in laboratory experiments, such as its potential toxicity and its potential to cause adverse reactions in some individuals.
Future Directions
The potential future directions for 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate include further research into its biochemical and physiological effects, its potential applications in drug metabolism and enzyme-catalyzed reactions, and its potential toxicity. Additionally, further research into the binding of 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate to proteins could lead to a better understanding of its mechanism of action. Additionally, further research into the environmental effects of 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate could lead to a better understanding of its potential impact on the environment. Finally, further research into the potential applications of 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate in the field of medicine could lead to the development of new drugs and treatments.
Synthesis Methods
4-amino-2-(propan-2-yl)phenyl fluoranesulfonate can be synthesized in a laboratory setting using a variety of methods. One of the most common methods is the reaction of 4-amino-2-hydroxybenzaldehyde with propan-2-yl fluoride in the presence of a base such as sodium hydroxide. This reaction produces 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate as the main product, along with some by-products such as 4-amino-2-hydroxybenzoic acid and 4-amino-2-hydroxybenzyl alcohol. Other methods for synthesizing 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate include the reaction of 4-amino-2-hydroxybenzoic acid with propan-2-yl fluoride, the reaction of 4-amino-2-hydroxybenzyl alcohol with propan-2-yl fluoride, and the reaction of 4-amino-2-hydroxybenzaldehyde with propan-2-yl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-2-(propan-2-yl)phenyl fluoranesulfonate involves the reaction of 4-amino-2-(propan-2-yl)phenol with fluoranesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "4-amino-2-(propan-2-yl)phenol", "Fluoranesulfonyl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Step 1: Dissolve 4-amino-2-(propan-2-yl)phenol in a suitable solvent.", "Step 2: Add a base such as triethylamine or pyridine to the solution.", "Step 3: Slowly add fluoranesulfonyl chloride to the solution while stirring.", "Step 4: Continue stirring the reaction mixture for several hours at room temperature.", "Step 5: Quench the reaction by adding water to the mixture.", "Step 6: Extract the product with a suitable organic solvent.", "Step 7: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2411256-26-1 |
Product Name |
4-amino-2-(propan-2-yl)phenyl fluoranesulfonate |
Molecular Formula |
C9H12FNO3S |
Molecular Weight |
233.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
